Cas no 2649011-96-9 (2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene)

• Product Name: 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene
• CAS No: 2649011-96-9
• MF: C₁₀H₇ClF₃NO
• MW: 249.61689209938
• CID: 6030233
• PubChem ID: 165857756
• Update Time: 2025-06-09

2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene
• EN300-1940727
• 2649011-96-9

• Inchi： 1S/C10H7ClF3NO/c11-9-5-7(3-4-15-6-16)1-2-8(9)10(12,13)14/h1-2,5H,3-4H2
• InChI Key： BZUZZIGWLZWEEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)CCN=C=O

Computed Properties

• Exact Mass: 249.0168260g/mol
• Monoisotopic Mass: 249.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene

Introduction to 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene (CAS No. 2649011-96-9)

2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene, identified by the CAS number 2649011-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl isocyanates, characterized by the presence of an isocyanate functional group (-NCO) attached to an aromatic ring. The structural features of this molecule, particularly the combination of a chloro substituent, a trifluoromethyl group, and an isocyanatoethyl side chain, make it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization.

The chloro and trifluoromethyl groups in the molecular structure contribute to the compound's electronic properties, influencing its reactivity and interaction with biological targets. The isocyanatoethyl moiety serves as a reactive handle for further functionalization, enabling the synthesis of more complex molecules. Such structural attributes have positioned this compound as a valuable building block in the development of novel chemical entities.

In recent years, there has been growing interest in aryl isocyanates due to their role in the synthesis of bioactive compounds. The isocyanate group is particularly noteworthy for its ability to participate in condensation reactions with amines, leading to urea derivatives, which are prevalent in drug discovery. Additionally, the presence of electron-withdrawing groups like the chloro and trifluoromethyl substituents can modulate the electronic distribution across the aromatic ring, affecting its binding affinity to biological receptors.

One of the most compelling aspects of 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene is its potential application in medicinal chemistry. Researchers have been exploring its utility in generating novel scaffolds for therapeutic agents. For instance, derivatives of this compound have been investigated for their pharmacological properties, including antimicrobial and anti-inflammatory activities. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The synthesis of 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the isocyanatoethyl group necessitates careful handling due to its reactivity with moisture and nucleophiles. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of derivatives with improved pharmacological profiles. Such computational approaches are becoming increasingly integral in drug discovery pipelines, complementing experimental efforts.

The agrochemical sector has also recognized the potential of 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene as a precursor for developing novel pesticides. Its structural features make it suitable for generating compounds that exhibit herbicidal or insecticidal activity. By leveraging its reactive sites, chemists can design molecules that target specific biological pathways in pests while minimizing environmental impact.

In conclusion, 2-chloro-4-(2-isocyanatoethyl)-1-(trifluoromethyl)benzene (CAS No. 2649011-96-9) represents a promising chemical entity with diverse applications in pharmaceuticals and agrochemicals. Its unique structural composition and reactivity make it an attractive intermediate for further exploration. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play a significant role in future chemical innovation.